N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C22H16FN3O3S/c23-15-5-6-17-20(12-15)30-22(25-17)26(13-16-3-1-2-8-24-16)21(27)14-4-7-18-19(11-14)29-10-9-28-18/h1-8,11-12H,9-10,13H2
• InChI Key: QPKIRSHKYZWOTQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)N(CC3=CC=CC=N3)C4=NC5=C(S4)C=C(C=C5)F
• Molecular Formula: C22H16FN3O3S
• Molecular Weight: 421.4 g/mol

Description

N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide is a useful research compound. Its molecular formula is C22H16FN3O3S and its molecular weight is 421.45. The purity is usually 95%.
BenchChem offers high-quality N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Compounds structurally related to N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide have shown potential in anticancer research. For example, compounds synthesized from 6-fluorobenzo[b]pyran-4-one, which shares a similar molecular structure, demonstrated anticancer activity at low concentrations against human cancer cell lines, including lung, breast, and CNS cancers (Hammam, El-Salam, Mohamed, & Hafez, 2005).

Environmental Applications

This compound's derivatives have also been utilized in environmental applications. For instance, a study on the removal of heavy metals from industrial wastes used a novel magnetic nanoadsorbent synthesized from N2,N6-di(thiazol-2-yl)pyridine-2,6-dicarboxamide, related to the compound , to remove Zn2+ and Cd2+ ions (Zargoosh, Sohrabi, Abdolmaleki, & Firouz, 2015).

Synthesis of Derivatives

Research into the synthesis of related compounds has provided valuable insights. The synthesis of threo and erythro isomers of a similar compound, 6-fluoro-3-(2,3,6,7,8,9-hexahydronaphtho[2,3-b][1,4]dioxin-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide, revealed its potential as a fluorescent probe for studying bacterial cell division, highlighting its utility in microbiological research (Straniero, Suigo, Lodigiani, & Valoti, 2023).

Textile Dyeing and Biological Activity

Another study synthesized novel arylazothiazole disperse dyes containing selenium, related to the compound of interest, for dyeing polyester fibers. These compounds exhibited high efficiency in in vitro screening for antioxidant and antitumor activity against various cell lines, as well as antimicrobial activity (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).

Neurodegenerative Disease Treatment

A compound structurally similar to N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide, N-(pyridin-3-ylmethyl)-2-aminothiazoline, was synthesized and evaluated for its anticholinesterase and antiradical activity. This research suggested its potential as a multifunctional agent for treating neurodegenerative diseases (Makhaeva, Trofimova, Boltneva, Rudakova, Serebryakova, Proshin, & Bachurina, 2017).